Cas no 42022-03-7 (N-Nitroso-D-proline)

• Product name: N-Nitroso-D-proline
• CAS No: 42022-03-7
• MF: C₅H₈N₂O₃
• MW: 144.128621101379
• CID: 825842
• PubChem ID: 29985925

N-Nitroso-D-proline Chemical and Physical Properties

Names and Identifiers

• N-Nitroso-D-proline
• 1-Nitroso-D-prolin
• DB-266531
• SCHEMBL24133161
• (R)-1-Nitrosopyrrolidine-2-carboxylic acid
• AKOS030243318
• (2R)-1-nitrosopyrrolidine-2-carboxylic acid
• 42022-03-7

• Inchi： InChI=1S/C5H8N2O3/c8-5(9)4-2-1-3-7(4)6-10/h4H,1-3H2,(H,8,9)/t4-/m1/s1
• InChI Key： WLKPHJWEIIAIFW-SCSAIBSYSA-N
• SMILES： C1CC(N(C1)N=O)C(=O)O

Computed Properties

• Exact Mass: 144.05300
• Monoisotopic Mass: 144.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70Ų
• XLogP3: 0.3

Experimental Properties

• Melting Point: 109-110°C
• PSA: 69.97000
• LogP: 0.15470

N-Nitroso-D-proline Security Information

N-Nitroso-D-proline Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives